Cas no 2428516-80-5 (4-[4-(pyrazin-2-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine)

• Product Name: 4-[4-(pyrazin-2-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine
• CAS No: 2428516-80-5
• MF: C₁₆H₂₁N₇
• MW: 311.384841680527
• CID: 5311400
• PubChem ID: 154830390
• Update Time: 2025-10-30

4-[4-(pyrazin-2-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(pyrazin-2-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine
• 2428516-80-5
• F6619-5017
• AKOS040709299
• 4-[4-(2-Pyrazinyl)-1-piperazinyl]-2-(1-pyrrolidinyl)pyrimidine

• Inchi： 1S/C16H21N7/c1-2-8-23(7-1)16-19-4-3-14(20-16)21-9-11-22(12-10-21)15-13-17-5-6-18-15/h3-6,13H,1-2,7-12H2
• InChI Key： GGOOYGOTFLJRPV-UHFFFAOYSA-N
• SMILES： C1(N2CCCC2)=NC=CC(N2CCN(C3=NC=CN=C3)CC2)=N1

Computed Properties

• Exact Mass: 311.18584370g/mol
• Monoisotopic Mass: 311.18584370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• Density: 1.274±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 554.4±60.0 °C(Predicted)
• pka: 9.79±0.50(Predicted)

Additional information on 4-[4-(pyrazin-2-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine

Exploring the Potential of 4-[4-(pyrazin-2-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine (CAS No. 2428516-80-5) in Modern Drug Discovery

In the rapidly evolving field of medicinal chemistry, 4-[4-(pyrazin-2-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine (CAS No. 2428516-80-5) has emerged as a compound of significant interest. This heterocyclic molecule, featuring a pyrazine and pyrimidine core, is gaining attention for its potential applications in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are pivotal in treating various diseases. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and binding affinity.

The compound's unique scaffold combines a piperazine linker with a pyrrolidine substituent, making it a promising candidate for central nervous system (CNS) drug development. Recent studies suggest its relevance in addressing neurodegenerative disorders, a hot topic in 2024 due to the rising global prevalence of conditions like Alzheimer's and Parkinson's disease. Its ability to cross the blood-brain barrier (BBB) efficiently has sparked discussions in forums and publications, aligning with the growing demand for neuroprotective agents.

From a synthetic chemistry perspective, CAS No. 2428516-80-5 exemplifies the trend toward fragment-based drug design (FBDD). Its modular structure enables efficient structure-activity relationship (SAR) studies, a frequently searched term among medicinal chemists. Laboratories are optimizing its synthesis routes to improve yield and purity, addressing common challenges highlighted in platforms like PubMed and ResearchGate. The compound's logP and solubility profiles are also under scrutiny, as these factors critically influence its pharmacokinetic properties.

Beyond therapeutics, this compound is being explored in chemical biology for probe development to study cellular pathways. Its interaction with dopamine receptors and serotonin transporters has led to hypotheses about its utility in mood disorder research—a trending topic in mental health awareness campaigns. Computational models, including molecular docking simulations, predict high selectivity for specific protein targets, reducing off-target effects—a key concern in drug safety.

In the context of personalized medicine, 4-[4-(pyrazin-2-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine offers a template for designing patient-specific therapies. Its adaptability to combinatorial chemistry techniques aligns with the industry's shift toward high-throughput screening (HTS). As AI-driven platforms like AlphaFold accelerate target identification, compounds like this are becoming invaluable for validating in silico predictions.

Environmental and green chemistry considerations are also shaping its development. Researchers are investigating catalytic methods to synthesize this compound with minimal waste, responding to the demand for sustainable pharmaceutical production. This aligns with the UN Sustainable Development Goals (SDGs), a frequently referenced framework in grant applications and corporate ESG reports.

In summary, CAS No. 2428516-80-5 represents a convergence of innovative drug design, neuroscience, and sustainable chemistry. Its multifaceted applications—from CNS therapeutics to chemical probes—make it a standout subject in contemporary research. As the scientific community prioritizes precision medicine and eco-friendly synthesis, this compound is poised to play a pivotal role in shaping future breakthroughs.